
Physical and chemical properties of 4-
acetamidobenzenesulfonyl chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Acetylsulfanilyl chloride

Cat. No.: B132876 Get Quote

An In-Depth Technical Guide to 4-
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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Acetamidobenzenesulfonyl chloride, also known as N-acetylsulfanilyl chloride or ASC, is a

pivotal chemical intermediate, particularly in the pharmaceutical industry.[1][2] Its significance

lies in its role as a primary building block for the synthesis of the sulfonamide (or "sulfa") class

of drugs, which were among the first effective antimicrobial agents and continue to be used in

various therapeutic areas.[3][4] This guide provides a comprehensive overview of the physical

and chemical properties of 4-acetamidobenzenesulfonyl chloride, detailed experimental

protocols for its synthesis and key reactions, and a summary of its applications in drug

development.

Physical and Chemical Properties
4-Acetamidobenzenesulfonyl chloride is a white to off-white or light grey crystalline solid or

powder with a slight odor of acetic acid.[5][6] It is stable under normal temperatures and

pressures but is sensitive to moisture.[5][7]
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Property Value References

Molecular Formula C₈H₈ClNO₃S [5]

Molecular Weight 233.67 g/mol [5][8]

Melting Point
142-149 °C (with

decomposition)
[8][9][10]

Boiling Point 426.8 ± 28.0 °C at 760 mmHg [9][11]

Density 1.5 ± 0.1 g/cm³ [9]

Flash Point 211.9 ± 24.0 °C [9]

Water Solubility Slightly soluble to insoluble [1][9]

Solubility in Organic Solvents

Soluble in chloroform,

benzene, ether,

dichloromethane, acetone, and

ethyl acetate.

[1][2][3]

Chemical Identity
Identifier Value References

CAS Number 121-60-8 [5]

Synonyms

N-Acetylsulfanilyl chloride,

Dagenan chloride, 4-

(Acetylamino)benzenesulfonyl

chloride, p-

acetamidobenzenesulfonyl

chloride

[2][5]

InChI Key
GRDXCFKBQWDAJH-

UHFFFAOYSA-N
[9]

SMILES
CC(=O)Nc1ccc(cc1)S(O)

(=O)Cl
[2]
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The reactivity of 4-acetamidobenzenesulfonyl chloride is dominated by the sulfonyl chloride (-

SO₂Cl) group, which is a highly effective electrophile. This functional group readily reacts with

nucleophiles, most notably amines, to form sulfonamides.[1][4] The acetamido group (-

NHCOCH₃) serves as a protecting group for the amine functionality on the benzene ring,

preventing unwanted side reactions during the sulfonation and subsequent reactions.[5] This

protecting group can be removed later in a synthetic sequence to yield the free amine.

The compound is incompatible with strong oxidizing agents and strong bases.[3][5] It is also

moisture-sensitive and will hydrolyze to release hydrochloric acid.[4][7] Upon decomposition,

which can be induced by heat, it may produce hazardous gases including hydrogen chloride,

carbon monoxide, carbon dioxide, and oxides of sulfur.[5]

Experimental Protocols
Synthesis of 4-Acetamidobenzenesulfonyl Chloride from
Acetanilide
The most common method for the synthesis of 4-acetamidobenzenesulfonyl chloride is the

chlorosulfonation of acetanilide using chlorosulfonic acid.[7]

Materials:

Acetanilide

Chlorosulfonic acid

Ice

Water

Dichloromethane (for purification)

Procedure:

In a dry round-bottom flask equipped with a mechanical stirrer and situated in a fume hood,

place 290 g (165 cc) of chlorosulfonic acid.[9]

Cool the flask to approximately 12-15 °C using a cooling bath.[9]
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Gradually add 67.5 g of acetanilide to the stirred chlorosulfonic acid, maintaining the

temperature around 15 °C. This process should take about 15 minutes. Note that large

volumes of hydrogen chloride gas are evolved.[9]

After the addition is complete, heat the mixture to 60 °C for two hours to bring the reaction to

completion.[9]

Slowly and with vigorous stirring, pour the resulting syrupy liquid into a beaker containing 1

kg of crushed ice. This step should also be performed in a fume hood due to the vigorous

reaction and potential for splattering.[9]

Collect the precipitated solid product by vacuum filtration and wash it with cold water.[9][10]

Purification:

The crude product can be dried and then recrystallized from dry benzene, chloroform, or

ethylene dichloride.[7][9] The compound is only slightly soluble in hot benzene.[9]
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Caption: Workflow for the synthesis of 4-acetamidobenzenesulfonyl chloride.

General Procedure for the Synthesis of Sulfonamides
4-Acetamidobenzenesulfonyl chloride is a key reagent for synthesizing a wide array of

sulfonamides by reacting it with various primary or secondary amines.[1]

Materials:

4-Acetamidobenzenesulfonyl chloride
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Amine of choice

Dichloromethane

Sodium carbonate

Distilled water

Anhydrous sodium sulfate

Procedure:

In a reaction flask, prepare a stirred mixture of the desired amine (5 mmol) and sodium

carbonate (7 mmol) in dichloromethane (20 mL).[1]

Prepare a solution of 4-acetamidobenzenesulfonyl chloride (5 mmol) in dichloromethane (30

mL).[1]

Add the 4-acetamidobenzenesulfonyl chloride solution dropwise to the amine mixture.[1]

Stir the reaction mixture at room temperature until the reaction is complete, which can be

monitored by Thin Layer Chromatography (TLC).[1]

Add 20 mL of distilled water to the reaction mixture.[1]

Separate the organic phase. Extract the aqueous phase with dichloromethane (2 x 30 mL).

[1]

Combine the organic extracts and wash with 30 mL of water.[1]

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under

reduced pressure to obtain the crude sulfonamide product.[1]

The crude product can be further purified by column chromatography on silica gel.[1]
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Caption: General workflow for the synthesis of sulfonamides.

Applications in Drug Development
4-Acetamidobenzenesulfonyl chloride is a cornerstone intermediate in the synthesis of

sulfonamide drugs.[1][4] These drugs have a broad range of therapeutic applications, including:

Antibacterial agents: The foundational use of sulfonamides is in treating bacterial infections.

[3]

Antidiabetic agents: Certain sulfonamides, known as sulfonylureas, are used to treat type 2

diabetes.

Diuretics: Some sulfonamides are employed to treat edema and hypertension.

Anticonvulsants: A number of antiepileptic drugs contain the sulfonamide moiety.

Antiviral and Anticancer agents: Research has shown that modified sulfonamide structures

can exhibit antiviral and anticancer properties.

The general pathway from 4-acetamidobenzenesulfonyl chloride to a therapeutically active

sulfonamide involves the formation of the sulfonamide linkage with a specific amine, followed

by the deprotection (hydrolysis) of the acetamido group to reveal the free aniline moiety, which

is often crucial for biological activity.

Safety and Handling
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4-Acetamidobenzenesulfonyl chloride is a corrosive substance that can cause severe skin

burns and eye damage.[4][10] It is also harmful if swallowed or inhaled.[10] Due to its reactivity

with water, it should be handled in a dry environment, and contact with moisture should be

avoided.[3][7] When handling this compound, appropriate personal protective equipment,

including gloves, safety goggles, and a lab coat, should be worn.[2] All manipulations should be

carried out in a well-ventilated fume hood.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and bases.[3][5]

Conclusion
4-Acetamidobenzenesulfonyl chloride is a chemical of significant industrial and academic

importance, primarily due to its indispensable role in the synthesis of sulfonamide-based

pharmaceuticals. A thorough understanding of its physical and chemical properties, coupled

with established and safe experimental protocols, is essential for its effective and safe

utilization in research and drug development. This guide provides a foundational resource for

professionals working with this versatile and reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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